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Cat. No.: S006337

Handling and Storage Guidelines

For researchers working with Fluacrypyrim, adhering to the following safety and storage protocols is

essential. The information below is synthesized from chemical databases and supplier documentation [1] [2].

Aspect

Guidelines

Physical State

Storage
Condition

Solubility

Melting Point

Vapour Pressure

White powder [1]

Refrigeration (0-5 °C); supplied solutions should be stored in a tightly closed
container [2].

Low in water (0.344 mg/L at 20°C); high in organic solvents (e.g., 278,000 mg/L in
acetone) [1].

108 °C [1]

0.006 mPa at 20 °C (Low volatility) [1]
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Hazard & Safety Precautions

Hazard Statements: Highly flammable liquid and vapour; toxic if swallowed or in contact with skin;
harmful if inhaled; causes damage to organs; irritating to skin and eyes [2].

| Precautionary Measures:

¢ Personal Protection: Wear protective gloves, eye protection, and use respiratory protection if
ventilation is inadequate. Use a full-face respirator for airborne concentrations [2].
e Handling: Use only in a well-ventilated area, and only by persons trained in safe chemical handling.
Do not get on skin, in eyes, or on clothing. Wash hands thoroughly after handling [2].
¢ In Case of Exposure:
o Eye contact: Immediately flush with plenty of water for at least 15 minutes [2].
o Skin contact: Immediately wash skin with soap and plenty of water [2].
o Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately [2]. |

Frequently Asked Questions (FAQSs)

Q1: What is the primary mode of action of Fluacrypyrim? It is a mitochondrial complex III electron

transport inhibitor, acting at the Qo site. This activity is characteristic of strobilurin-type compounds [1].

Q2: Are there any specific stability concerns for preparing spray-dried formulations? While not
specific to Fluacrypyrim, research on spray-dried amorphous solid dispersions (ASDs) shows that the
choice of spray nozzle and solvent can critically impact physical stability. Using a three-fluid nozzle (3FN)
with incompatible solvents (e.g., water and acetone) can lead to inhomogeneous drug-polymer mixing,
which significantly reduces storage stability and promotes crystallization. For stable formulations, ensure

sufficient miscibility of solvents used in a 3FN system [3].

Q3: What is the significance of Fluacrypyrim in current research beyond its agrochemical use?
Emerging peer-reviewed studies highlight a novel pharmacological application. A 2024 study indicates that
Fluacrypyrim acts as a potent inhibitor of the STAT3 signaling pathway and demonstrates protective effects
on hematopoietic stem and progenitor cells (HSPCs) against ionizing radiation. The proposed mechanism
involves the suppression of the p53-PUMA pathway, reducing apoptosis in HSPCs [4]. This makes it a

compound of interest for investigating treatments for hematopoietic-acute radiation syndrome (H-ARS).
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Troubleshooting Guide for Common Scenarios

Here are solutions to potential issues researchers might face:

Scenario Possible Cause Suggested Solution
Precipitation in Solvent Ensure use of correct solvent (e.g., methanol,
solution incompatibility; acetonitrile). Pre-warm the vial to room temperature and

solution is too cold.

Unexpected low Compound
bioactivity in cell- degradation;
based assays incorrect dosage.
Need for New research
experimental application.
workflow

ensure storage at recommended refrigerated
temperature (not frozen) [5] [2].

Verify the integrity of the stock solution and prepare
fresh dilutions. For hematopoietic injury models, consult
the recent study where a dosage of 50 mglkg was
effective in promoting mouse survival after irradiation

[4].

The diagram below outlines a basic workflow based on
the 2024 study for evaluating Fluacrypyrim's
radioprotective effects [4].

Below is an experimental workflow derived from a recent study investigating the radioprotective effects of

Fluacrypyrim [4].
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Experimental Protocol Summary

The table below summarizes key parameters from the cited study on the radioprotective effects of

Fluacrypyrim (FAPM) for reference in experimental design [4].

© 2026 Smolecule. All rights reserved.

4/6 Tech Support


https://www.smolecule.com/products/s006337?utm_src=pdf-body-img
https://www.smolecule.com/products/s006337?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10893289/
https://www.smolecule.com/products/s006337?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Parameter

Details from Preclinical Study

Compound

Animal Model

Effective Dosage

Irradiation
Doses

Key Findings

Proposed
Mechanism

Fluacrypyrim (FAPM)

Mice

50 mg/kg (intraperitoneal injection)

Sublethal: 6.5 Gy (for recovery analysis); Lethal: 8.0 - 9.0 Gy (for survival studies)

Promoted survival; improved peripheral blood cell counts; enhanced bone marrow
cellularity and HSPC recovery; reduced HSC apoptosis.

Inhibition of the p53-PUMA apoptotic signaling pathway.

Key Information for Researchers

¢ Novel Application: Be aware that the most current research on Fluacrypyrim is in hematopoietic

radioprotection [4]. Most public data on its properties and handling is from its established use as an

agrochemical.

¢ Protocol Availability: The specific methodologies for these new applications (e.g., cell culture
models, exact dosing schedules, in vitro assays) are detailed in primary research literature. You will

need to consult the original paper for comprehensive protocols [4].
¢ Regulatory Status: Fluacrypyrim is not approved under the European Union's EC 1107/2009

regulation for pesticide use [1]. All research is conducted under experimental guidelines.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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storage-guidelines-for-fluacrypyrim]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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